Cas no 251635-59-3 (4-Methyl-2-(tributylstannyl)thiazole)

• Product Name: 4-Methyl-2-(tributylstannyl)thiazole
• CAS No: 251635-59-3
• MF: C₁₆H₃₁NSSn
• MW: 388.19904255867
• MDL: MFCD09025808
• CID: 851437
• PubChem ID: 16427130
• Update Time: 2025-10-12

4-Methyl-2-(tributylstannyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(tributylstannyl)-1,3-thiazole
• 4-Methyl-2-(tributylstannyl)thiazole
• Thiazole, 4-methyl-2-(tributylstannyl)-
• tributyl-(4-methyl-1,3-thiazol-2-yl)stannane
• 2-(tributylstannyl)-4-methylthiazole
• 4-methyl-2-(tributylstannanyl)-1,3-thiazole
• 4-methyl-2-(tributylstannyl)-thiazole
• ACMC-209gho
• AGN-PC-00Z4WX
• CTK0I6963
• SureCN155319
• tributyl(4-methyl-1,3-thiazol-2-yl)
• Tributyl(4-methyl-1,3-thiazol-2-yl)stannane
• DTXSID20586038
• J-506642
• BKA63559
• AKOS015842182
• PZPGNMUMILSRSX-UHFFFAOYSA-N
• MFCD09025808
• CS-0088198
• DA-39144
• 4-METHYL-2-TRIBUTYLSTANNANYL-THIAZOLE
• GS-6525
• 4-methyl-2-(tributylstannyl)thiazole, AldrichCPR
• 251635-59-3
• H10445
• J-515706
• 4-Methyl-2-tributylstannanylthiazole
• SCHEMBL155319
• EN300-225022
• AB49121
• 4-methyl-2-tributylstannylthiazole

• MDL： MFCD09025808
• Inchi： 1S/C4H4NS.3C4H9.Sn/c1-4-2-6-3-5-4;3*1-3-4-2;/h2H,1H3;3*1,3-4H2,2H3;
• InChI Key： PZPGNMUMILSRSX-UHFFFAOYSA-N
• SMILES： [Sn](C1=NC(C)=CS1)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 389.12000
• Monoisotopic Mass: 389.119924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Boiling Point: 100-110℃(p=0.08 torr)(lit.)
• Solubility: Insuluble (5.4E-4 g/L) (25 ºC),
• PSA: 41.13000
• LogP: 5.50760

4-Methyl-2-(tributylstannyl)thiazole Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-Methyl-2-(tributylstannyl)thiazole

4-Methyl-2-(tributylstannyl)thiazole: A Comprehensive Overview

The compound with CAS No 251635-59-3, known as 4-Methyl-2-(tributylstannyl)thiazole, has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications in various industries. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of a tributylstannyl group at the 2-position and a methyl group at the 4-position imparts distinctive electronic and steric characteristics to the molecule, making it a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the importance of 4-Methyl-2-(tributylstannyl)thiazole in the development of advanced materials, particularly in the realm of electronics and optoelectronics. The tributylstannyl group serves as a versatile nucleophile, enabling the formation of stable bonds with a variety of electrophilic partners. This property has been exploited in the synthesis of novel materials with tailored electronic properties, such as conductive polymers and metal-organic frameworks (MOFs). Researchers have demonstrated that incorporating 4-Methyl-2-(tributylstannyl)thiazole into these materials can significantly enhance their electrical conductivity and thermal stability, making them suitable for applications in flexible electronics and energy storage devices.

In addition to its role in materials science, 4-Methyl-2-(tributylstannyl)thiazole has also found applications in catalysis. The stannyl group acts as a Lewis acid, facilitating the activation of various substrates in organometallic reactions. Recent breakthroughs have shown that this compound can serve as an efficient catalyst for cross-coupling reactions, such as Suzuki-Miyaura couplings, where it enables the formation of biaryl compounds with high yield and selectivity. This advancement has opened new avenues for the synthesis of complex organic molecules, including pharmaceutical agents and agrochemicals.

The synthesis of 4-Methyl-2-(tributylstannyl)thiazole typically involves a two-step process: first, the preparation of the thiazole ring through condensation reactions involving thiols and aldehydes or ketones; second, the introduction of the tributylstannyl group via nucleophilic substitution or coupling reactions. Recent optimizations in these steps have led to higher yields and improved purity levels, making this compound more accessible for large-scale production.

From an environmental standpoint, researchers have been exploring green chemistry approaches to synthesize 4-Methyl-2-(tributylstannyl)thiazole using eco-friendly solvents and catalysts. These efforts aim to reduce the environmental footprint associated with its production while maintaining its high-quality standards. For instance, microwave-assisted synthesis has been reported to significantly accelerate reaction times while minimizing energy consumption.

Looking ahead, the potential applications of 4-Methyl-2-(tributylstannyl)thiazole are expected to expand further as new research avenues emerge. Its role in drug discovery is particularly promising, as it can serve as a scaffold for designing bioactive molecules with specific pharmacological properties. Additionally, its compatibility with click chemistry protocols suggests its utility in constructing complex molecular architectures for use in diagnostics and therapeutics.

In conclusion, 4-Methyl-2-(tributylstannyl)thiazole stands out as a versatile compound with multifaceted applications across diverse fields. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in driving innovation in modern chemistry and materials science.